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Compound of Interest

Compound Name: Lansoprazole sulfone N-oxide

Cat. No.: B194816 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lansoprazole sulfone N-oxide is recognized primarily as a process impurity and potential

metabolite of Lansoprazole, a widely used proton pump inhibitor for treating acid-related

gastrointestinal disorders.[1][2] The presence of impurities such as Lansoprazole sulfone N-
oxide in active pharmaceutical ingredients (APIs) is a critical consideration for quality control

and regulatory purposes, necessitating a thorough understanding of their chemical properties

and formation. This technical guide provides a detailed overview of the chemical structure,

physicochemical properties, synthesis, and analytical characterization of Lansoprazole
sulfone N-oxide.

Chemical Structure and Identification
Lansoprazole sulfone N-oxide is structurally distinct from the parent drug, featuring both a

sulfone group and a pyridine N-oxide moiety. These modifications result from the over-oxidation

of Lansoprazole.[1]
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Identifier Value

IUPAC Name
2-[[[3-Methyl-1-oxido-4-(2,2,2-trifluoroethoxy)-2-

pyridinyl]methyl]sulfonyl]-1H-benzimidazole[3][4]

CAS Number 953787-54-7[3][5]

Molecular Formula C16H14F3N3O4S[3][5]

Molecular Weight 401.36 g/mol [3][5]

A deuterated analog, Lansoprazole-d4 sulfone N-oxide, is also available for use as an internal

standard in analytical studies.[6][7] Its molecular formula is C16H10D4F3N3O4S and it has a

molecular weight of 405.38 g/mol .[6]

Physicochemical and Analytical Data
A compilation of key physicochemical and spectral data for Lansoprazole sulfone N-oxide is

presented below. This information is crucial for its identification and quantification in

pharmaceutical preparations.

Table 1: Physicochemical Properties

Property Value Source

Appearance White Solid [6][7]

Solubility

Soluble in DMSO and

Methanol.[6] Insoluble in

Ethanol and PBS (pH 7.2).[2]

[2][6]

Storage Temperature 2-8°C [6]

λmax 277 nm [2]

Table 2: Spectral Data
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Technique Data Source

Mass Spectrometry (MS)

Protonated molecular ion at

m/z 402.0; Sodium adduct at

m/z 424.1 (EI-MS).

[1]

High-Resolution Mass

Spectrometry (HRMS)

m/z calculated for

C16H15F3N3O4S [M+H]+:

402.0730, found 402.0735.

[1]

Infrared (IR) Spectroscopy

(KBr, cm-1)

3436, 1602, 1572, 1479, 1328,

1269, 1166, 1114, 1062, 842.
[1]

Nuclear Magnetic Resonance

(1H NMR) (CDCl3, δ ppm)

8.16 (d, J=7.2 Hz, 1H), 7.85-

7.75 (m, 2H), 7.50-7.40 (m,

2H), 7.20 (d, J=7.2 Hz, 1H),

5.20 (s, 2H), 4.40 (q, J=7.8 Hz,

2H), 2.25 (s, 3H).

[1]

Experimental Protocols
The synthesis of Lansoprazole sulfone N-oxide is typically achieved through the oxidation of

Lansoprazole sulfide. The following is a representative experimental protocol based on

published literature.[1]

Synthesis of Lansoprazole Sulfone N-oxide from Lansoprazole Sulfide

Dissolution: Dissolve Lansoprazole sulfide in chloroform.

Oxidation: Add m-chloroperbenzoic acid (m-CPBA) to the solution. The reaction proceeds

smoothly at room temperature.

Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

Work-up: Upon completion, wash the reaction mixture with an appropriate aqueous solution

to remove excess m-CPBA and its byproduct, m-chlorobenzoic acid.

Isolation: Dry the organic layer over a suitable drying agent (e.g., sodium sulfate), filter, and

concentrate under reduced pressure.
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Purification: Purify the crude product by column chromatography on silica gel to afford pure

Lansoprazole sulfone N-oxide.

Characterization: Confirm the structure and purity of the final product using analytical

techniques such as MS, HRMS, IR, and NMR spectroscopy.

Logical Relationships and Formation Pathway
Lansoprazole sulfone N-oxide is an over-oxidized byproduct that can form during the

synthesis of Lansoprazole from Lansoprazole sulfide. The intended reaction is the oxidation of

the sulfide to a sulfoxide. However, further oxidation can lead to the formation of the sulfone,

and oxidation of the pyridine nitrogen can result in the N-oxide.
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Caption: Formation of Lansoprazole Sulfone N-oxide.

This diagram illustrates the synthetic relationship of Lansoprazole sulfone N-oxide to

Lansoprazole and its precursor, Lansoprazole sulfide, highlighting the oxidative steps leading

to its formation as an impurity. It also indicates the analytical techniques employed for its

characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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